Cas no 64826-45-5 (1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid)
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid is a heterocyclic organic compound featuring a benzoimidazole core with a carboxylic acid functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The dimethyl and oxo substitutions enhance stability and reactivity, making it suitable for further derivatization. Its well-defined molecular framework allows for precise modifications, facilitating the development of bioactive molecules. The compound's purity and consistent performance are critical for reproducible results in medicinal chemistry and material science. It is commonly utilized in the synthesis of analogs targeting enzyme inhibition or receptor modulation.
64826-45-5 structure
Product Name:1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid
CAS No:64826-45-5
MF:C10H10N2O3
MW:206.198002338409
MDL:MFCD03721869
CID:1072650
PubChem ID:652224
Update Time:2025-05-28
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo-imidazole-5-carboxylic acid
- 1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid
- 1,3-Dimethyl-2-Oxo-2,3-Dihydro-1H-Benzoimidazole-5-Carboxylic Acid
- 1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-carbonsaeure
- 1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid
- 1,3-Dimethyl-5-carboxy-3H-benzimida
- 1,3-Dimethyl-5-carboxy-3H-benzimidazolon-(2)
- AC1LCLR3
- BB_SC-4709
- ChemDiv2_002682
- CTK1I4142
- SureCN1422842
- YADNYMAVRMDIDZ-UHFFFAOYSA-N
- 1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylicacid
- 1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic acid, AldrichCPR
- STK320472
- EU-0015755
- EN300-127107
- 64826-45-5
- CHEMBL1389859
- 1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid
- FS-1882
- SMR000013542
- BCP21980
- DA-19285
- HMS3438F15
- BBL012557
- SCHEMBL1422842
- HMS2350K21
- 1,3-dimethyl-2-oxobenzimidazole-5-carboxylic acid
- AKOS000103154
- HMS1376J20
- CS-0038402
- MFCD03721869
- CCG-128918
- MLS000071009
- 1H-Benzimidazole-5-carboxylic acid, 2,3-dihydro-1,3-dimethyl-2-oxo-
- 1,3-dimethyl-2-oxo-2,3-dihydro-1 h-benzoimidazole-5-carboxylic acid
- DTXSID40349546
- 1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid
-
- MDL: MFCD03721869
- Inchi: 1S/C10H10N2O3/c1-11-7-4-3-6(9(13)14)5-8(7)12(2)10(11)15/h3-5H,1-2H3,(H,13,14)
- InChI Key: YADNYMAVRMDIDZ-UHFFFAOYSA-N
- SMILES: O=C1N(C)C2C=CC(C(=O)O)=CC=2N1C
Computed Properties
- Exact Mass: 206.06914219g/mol
- Monoisotopic Mass: 206.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- Melting Point: NA
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069004127-250mg |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic acid |
64826-45-5 | 95% | 250mg |
$203.70 | 2023-09-01 | |
| Alichem | A069004127-1g |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic acid |
64826-45-5 | 95% | 1g |
$520.02 | 2023-09-01 | |
| Alichem | A069004127-5g |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic acid |
64826-45-5 | 95% | 5g |
$1443.42 | 2023-09-01 | |
| TRC | D462473-10mg |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid |
64826-45-5 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D462473-50mg |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid |
64826-45-5 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D462473-100mg |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid |
64826-45-5 | 100mg |
$ 160.00 | 2022-06-05 | ||
| abcr | AB377517-250 mg |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid |
64826-45-5 | 250mg |
€424.50 | 2023-04-25 | ||
| abcr | AB377517-1 g |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxylic acid |
64826-45-5 | 1g |
€795.20 | 2023-04-25 | ||
| Chemenu | CM176133-1g |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid |
64826-45-5 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM176133-5g |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxylic acid |
64826-45-5 | 95%+ | 5g |
$*** | 2023-03-31 |
1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
64826-45-5 (1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzoimidazole-5-carboxylic Acid) Related Products
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- 91880-51-2(4-(Dimethylcarbamoyl)aminobenzoic Acid)
- 99072-14-7(1-Ethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid)
- 23814-14-4(2-Oxo-1,3-dihydro-1,3-benzodiazole-5-carboxylic acid)
- 396652-38-3(2,3-dihydro-1-methyl-2-oxo-1H-Benzimidazole-5-carboxylic acid methyl ester)
- 1150102-58-1(2-hydroxy-1-methyl-1H-1,3-benzodiazole-7-carboxylic acid)
- 19950-97-1(2-hydroxy-1-methyl-1H-1,3-benzodiazole-5-carboxylic acid)
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